N-Palmitoylsphingomyelin
Overview
Description
Synthesis Analysis
The synthesis of N-palmitoylsphingomyelin and its derivatives involves a combination of organic synthesis techniques to attach a palmitoyl group to the sphingosine backbone, followed by the addition of a phosphorylcholine group. Dong and Butcher (1993) described a practical and efficient route to homogeneous N-palmitoyl-D-erythro-sphingomyelin, highlighting a five-step synthesis with an overall yield of 43% (Dong & Butcher, 1993). This synthesis pathway is crucial for creating sphingomyelin derivatives for research, especially for studies focusing on the molecule's interaction with other lipids and its role in membrane dynamics.
Molecular Structure Analysis
The molecular structure of N-palmitoylsphingomyelin has been analyzed through various spectroscopic methods, providing insights into its conformation and behavior in lipid bilayers. Mehnert et al. (2006) utilized deuterium nuclear magnetic resonance spectroscopy (²H-NMR) to elucidate the backbone conformation of N-palmitoylsphingomyelins and their interaction with glycerophospholipids, revealing that the N-acyl chain of sphingomyelin exhibits more configurational order than chains of phosphatidylcholines (Mehnert et al., 2006).
Chemical Reactions and Properties
N-palmitoylsphingomyelin undergoes specific chemical reactions, particularly those involving its interaction with cholesterol and other sphingolipids in the formation of lipid bilayers and microdomains. Studies by Maulik and Shipley (1996) have shown that cholesterol interacts with N-palmitoylsphingomyelin bilayers, significantly altering their phase behavior and structural characteristics, highlighting the compound's importance in modulating membrane properties (Maulik & Shipley, 1996).
Physical Properties Analysis
The physical properties of N-palmitoylsphingomyelin, including its phase behavior and interactions within lipid bilayers, have been extensively studied. The work by Maulik and Shipley (1996) using differential scanning calorimetry (DSC) and X-ray diffraction methods revealed detailed insights into the thermotropic properties of N-palmitoylsphingomyelin, indicating the molecule's significant role in determining the physical state of cell membranes (Maulik & Shipley, 1996).
Chemical Properties Analysis
The chemical properties of N-palmitoylsphingomyelin, such as its reactivity and interactions with other membrane components, are crucial for understanding its biological functions. Its ability to form stable bilayers and interact with molecules like cholesterol and phosphatidylcholine underpins its role in membrane structure and signaling pathways. The studies by Maulik and Shipley (1996), alongside others, contribute to our understanding of these interactions and the chemical behavior of N-palmitoylsphingomyelin in biological membranes (Maulik & Shipley, 1996).
Scientific Research Applications
Summary of the Application
N-Palmitoylsphingomyelin (PSM) has been associated with an increased risk of cardiovascular disease (CVD) in people with diabetes . Researchers have used PSM levels to predict the long-term risk of CVD and all-cause death .
Methods of Application
In a study, blood samples collected from individuals with and without diabetes were used as a baseline to assess circulating PSM levels . The outcomes of CVD and all-cause death were followed up over a period of time .
Results or Outcomes
The study found a linear association between baseline circulating PSM concentration and the risk of all-cause and CVD death . Elevated PSM levels were significantly associated with a higher 10-year risk of CVD death, but not non-CVD death, in Chinese adults with diabetes .
2. Diabetes Research
Summary of the Application
Circulating PSM levels have been associated with an increased risk of CVD in individuals with diabetes . Researchers have used PSM as a potential biomarker of increased CVD risk in diabetes .
Methods of Application
In a study, untargeted and targeted metabolomics analyses based on ultra-high-performance liquid chromatography–tandem mass spectrometry were used to identify potential markers . Multivariable regression analysis was used to evaluate the association between metabolites and CVD outcomes .
Results or Outcomes
The study found that PSM had the strongest association among 16 lipids and fatty acids metabolites associated with CVD risk in patients with diabetes . The odds ratio (OR) of CVD for 1 µg/mL PSM change was 1.19 after adjustment of clinical confounders .
3. Cancer Research
Summary of the Application
N-Palmitoylsphingomyelin (PSM) plays a key role in cancer initiation, progression, and immune evasion . It’s involved in the initiation of carcinogenesis and promotion of metastasis .
Methods of Application
Research has focused on the biochemical changes in the cell surface that lead to failure of contact inhibition, an instrumental tumorigenesis mechanism . High PSM content in cancer cell surface membrane reduces anti-cancer drug influx, interferes with endocytosis of nanoparticles-based drug delivery systems, and mediates drug sequestering in intracellular vesicles .
Results or Outcomes
The studies suggest that surface membrane PSM levels and roles in cells resistance to death, failure to respond to growth suppressor signals, and immune escape could be potential targets for cancer control and cure .
4. Neurodegenerative Disease Research
Summary of the Application
Sphingolipids, including PSM, are highly enriched in the central nervous system (CNS) and have been implicated in CNS development and function . Alterations in sphingolipid metabolism have been described in multiple diseases, including neurodegenerative diseases .
Methods of Application
Research has focused on the role of sphingolipid metabolism in neuron development and health, and also in the induction of neurotoxic activities in CNS-resident astrocytes and microglia in the context of neurologic diseases such as multiple sclerosis and Alzheimer’s disease .
Results or Outcomes
The studies suggest that sphingolipid metabolism, including the metabolism of PSM, contributes to the pathogenesis of neurologic diseases and could be a potential target for the therapeutic modulation of neurodegeneration .
5. Inflammation Research
Summary of the Application
Inflammation is a series of reactions caused by the body’s resistance to external biological stimuli . PSM has been associated with inflammation and immune responses .
Methods of Application
Research has focused on the inflammatory process and cellular mechanisms in the development of diseases such as inflammatory bowel disease, atherosclerosis, and coronavirus disease-2019 .
Results or Outcomes
The studies suggest that PSM is associated with inflammation and immune responses, and could be a potential therapeutic tool, acting through a spectrum of mechanisms that work together to decelerate disease progression .
6. Aging Research
Summary of the Application
Aging is a process leading to a progressive loss of physiological integrity and homeostasis, and a primary risk factor for many late-onset chronic diseases . PSM has been associated with aging and age-related diseases .
Methods of Application
Research has focused on the role of sphingolipids, including PSM, in aging and age-related diseases .
Results or Outcomes
The studies suggest that PSM is associated with aging and age-related diseases, and could be a potential predictor of cardiovascular disease death in individuals with diabetes .
7. Skin Disease Research
Summary of the Application
Sphingolipids, including N-Palmitoylsphingomyelin, have both structural and biological functions in human epidermis . They are involved in the prevention of transepidermal water loss and regulate processes such as proliferation, differentiation, and apoptosis of keratinocytes . Sphingolipids play a role in dermatologic diseases, including psoriasis, atopic dermatitis, and ichthyoses .
Methods of Application
Research has focused on the inflammatory process and cellular mechanisms in the development of diseases such as inflammatory bowel disease, atherosclerosis, and coronavirus disease-2019 .
Results or Outcomes
The studies suggest that sphingolipids are associated with inflammation and immune responses, and could be a potential therapeutic tool, acting through a spectrum of mechanisms that work together to decelerate disease progression .
8. Liver Disease Research
Summary of the Application
Sphingolipids, including N-Palmitoylsphingomyelin, have been implicated in liver regeneration and diseases, including liver fibrosis and hepatocellular carcinoma (HCC) . Modulating the balance between sphingomyelin, ceramide, and sphingosine 1-phosphate (S1P) may have therapeutic implications for tumor proliferation, progression, and metastasis in HCC .
Methods of Application
Research has focused on the role of sphingolipid metabolism in liver regeneration and health, and also in the induction of neurotoxic activities in CNS-resident astrocytes and microglia in the context of neurologic diseases such as multiple sclerosis and Alzheimer’s disease .
Results or Outcomes
The studies suggest that sphingolipid metabolism, including the metabolism of N-Palmitoylsphingomyelin, contributes to the pathogenesis of neurologic diseases and could be a potential target for the therapeutic modulation of neurodegeneration .
9. Kidney Disease Research
Summary of the Application
Sphingolipids, including N-Palmitoylsphingomyelin, play an important role in maintaining proper renal function . Dysregulation of the balance between sphingomyelin, ceramide, and S1P has been implicated in the regulation of kidney diseases .
Methods of Application
Research has focused on the role of sphingolipid metabolism in neuron development and health, and also in the induction of neurotoxic activities in CNS-resident astrocytes and microglia in the context of neurologic diseases such as multiple sclerosis and Alzheimer’s disease .
Results or Outcomes
The studies suggest that sphingolipid metabolism, including the metabolism of N-Palmitoylsphingomyelin, contributes to the pathogenesis of neurologic diseases and could be a potential target for the therapeutic modulation of neurodegeneration .
10. Lung Disease Research
Summary of the Application
Nanoparticles, including those made from sphingolipids like N-Palmitoylsphingomyelin, have shown promise in the treatment of chronic lung diseases . They have been shown to absorb ultraviolet radiation and modulate cancer and inflammation signaling pathways .
Methods of Application
Research has focused on the role of nanoparticles in absorbing ultraviolet radiation, modulating cancer and inflammation signaling pathways, and delivering drugs to specific tissues .
Results or Outcomes
The studies suggest that nanoparticles, including those made from sphingolipids like N-Palmitoylsphingomyelin, could be used as novel drug carriers for the effective treatment of chronic lung diseases .
Future Directions
properties
IUPAC Name |
[(E,2S,3R)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H79N2O6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-38(42)37(36-47-48(44,45)46-35-34-41(3,4)5)40-39(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h30,32,37-38,42H,6-29,31,33-36H2,1-5H3,(H-,40,43,44,45)/b32-30+/t37-,38+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWKUXQNLWDTSLO-GWQJGLRPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC(COP(=O)([O-])OCC[N+](C)(C)C)C(C=CCCCCCCCCCCCCC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)N[C@@H](COP(=O)([O-])OCC[N+](C)(C)C)[C@@H](/C=C/CCCCCCCCCCCCC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H79N2O6P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901312972, DTXSID401334206 | |
Record name | N-Palmitoylsphingomyelin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901312972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2S,3R,4E)-2-(Hexadecanoylamino)-3-hydroxy-4-octadecen-1-yl 2-(trimethylazaniumyl)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401334206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
703.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | SM(d18:1/16:0) | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0010169 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
N-Palmitoylsphingomyelin | |
CAS RN |
6254-89-3, 641628-11-7 | |
Record name | N-Palmitoylsphingomyelin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6254-89-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Palmitoylsphingomyelin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006254893 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Palmitoylsphingomyelin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901312972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2S,3R,4E)-2-(Hexadecanoylamino)-3-hydroxy-4-octadecen-1-yl 2-(trimethylazaniumyl)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401334206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-PALMITOYLSPHINGOMYELIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/804F5DLI9L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | SM(d18:1/16:0) | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0010169 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.